2-amino-N-[1-(4-isobutylbenzyl)-3-piperidinyl]isonicotinamide

• IUPAC Name: 2-amino-N-[1-[[4-(2-methylpropyl)phenyl]methyl]piperidin-3-yl]pyridine-4-carboxamide
• InChI: InChI=1S/C22H30N4O/c1-16(2)12-17-5-7-18(8-6-17)14-26-11-3-4-20(15-26)25-22(27)19-9-10-24-21(23)13-19/h5-10,13,16,20H,3-4,11-12,14-15H2,1-2H3,(H2,23,24)(H,25,27)
• InChI Key: NIBNCHTYXSWSIC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)CN2CCCC(C2)NC(=O)C3=CC(=NC=C3)N
• Molecular Formula: C22H30N4O
• Molecular Weight: 366.5 g/mol

Description

2-amino-N-[1-(4-isobutylbenzyl)-3-piperidinyl]isonicotinamide, also known as SGI-1776, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of cancer. It was first synthesized by scientists at Sanofi-Aventis in 2008 and has since been extensively studied for its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-amino-N-[1-(4-isobutylbenzyl)-3-piperidinyl]isonicotinamide involves the inhibition of Pim kinase, which is involved in the regulation of cell growth, survival, and differentiation. By blocking the activity of this protein, this compound can prevent the growth and proliferation of cancer cells, leading to their eventual death.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the phosphorylation of key proteins involved in cell signaling pathways, leading to the disruption of cellular processes that are essential for cancer cell survival.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-amino-N-[1-(4-isobutylbenzyl)-3-piperidinyl]isonicotinamide in lab experiments is its specificity for Pim kinase, which allows researchers to study the effects of inhibiting this protein on cancer cells. However, one limitation is that this compound may not be effective against all types of cancer, and its efficacy may vary depending on the specific genetic mutations present in cancer cells.

Future Directions

There are several potential future directions for research on 2-amino-N-[1-(4-isobutylbenzyl)-3-piperidinyl]isonicotinamide, including the development of more potent and selective inhibitors of Pim kinase, as well as the investigation of its potential in combination with other cancer treatments. Additionally, further studies are needed to determine the optimal dosing and administration of this compound in clinical settings.

Synthesis Methods

The synthesis of 2-amino-N-[1-(4-isobutylbenzyl)-3-piperidinyl]isonicotinamide involves several steps, including the reaction of isonicotinamide with piperidine, followed by the addition of 4-isobutylbenzyl chloride and finally the introduction of an amino group. The resulting compound is then purified and characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

2-amino-N-[1-(4-isobutylbenzyl)-3-piperidinyl]isonicotinamide has been the subject of numerous scientific studies, with researchers investigating its potential as a cancer treatment. In particular, it has been shown to inhibit the activity of a protein called Pim kinase, which plays a key role in the development and progression of cancer. Studies have also suggested that this compound may be effective against cancer cells that have become resistant to other treatments.